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Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of Pyriofenone, a
fungicide used for controlling powdery mildew, with several alternative fungicides. The
information is intended to assist researchers, scientists, and drug development professionals in
making informed decisions regarding the selection and use of these agricultural chemicals. The
comparison focuses on the effects on non-target organisms, presenting quantitative toxicity
data, detailed experimental protocols, and visual representations of toxicological pathways and
experimental workflows.

Executive Summary

Pyriofenone is a fungicide that is effective against powdery mildew on a variety of crops.[1][2]
When used according to label directions, it is generally considered to pose a negligible risk to a
wide range of non-target organisms, including terrestrial invertebrates, birds, mammals, and
most aquatic life.[3] However, it may present a slight risk to freshwater algae and marine
invertebrates.[3] This guide provides a detailed comparison of Pyriofenone with other
commonly used fungicides for powdery mildew control, such as Azoxystrobin, Boscalid,
Myclobutanil, Trifloxystrobin, and Fluxapyroxad. The comparative data reveals variations in
toxicity profiles across different non-target species, highlighting the importance of selecting
fungicides with the most favorable environmental profile for a given application.

Comparative Toxicity Data
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The following tables summarize the acute and chronic toxicity of Pyriofenone and its
alternatives to key non-target organisms. The data is presented to facilitate a direct comparison
of the potential environmental risks associated with each fungicide.

Table 1: Acute Toxicity to Aquatic Organisms
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Fungicide Test Organism  Endpoint Value (mgl/L) Reference
Rainbow Trout

Pyriofenone (Oncorhynchus 96-h LC50 >1.36 [4]
mykiss)

Daphnia magna 48-h EC50 >1.96 [4]
Rainbow Trout

Azoxystrobin (Oncorhynchus 96-h LC50 0.47 [5]
mykiss)

Daphnia magna 48-h EC50 0.28 [5]
Rainbow Trout

Boscalid (Oncorhynchus 96-h LC50 2.7 [6]
myKkiss)

Daphnia magna 48-h EC50 5.3 [6]
Rainbow Trout

Myclobutanil (Oncorhynchus 96-h LC50 2.3 [7]
mykiss)

Daphnia magna 48-h EC50 10.0 [7]
Rainbow Trout

Trifloxystrobin (Oncorhynchus 96-h LC50 0.015 [8]
mykiss)

Daphnia magna 48-h EC50 0.016 [8]
Rainbow Trout

Fluxapyroxad (Oncorhynchus 96-h LC50 0.55 [9]
mykiss)

Daphnia magna 48-h EC50 6.95 [9]

Table 2: Chronic Toxicity to Aquatic Organisms
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Fungicide Test Organism  Endpoint Value (mgl/L) Reference
Fathead Minnow

Pyriofenone (Pimephales 28-d NOEC 0.403 [3]
promelas)

Daphnia magna 21-d NOEC 0.13 [3]

Azoxystrobin Fish 28-d NOEC 0.147 [5]

Daphnia magna 21-d NOEC 0.044 [5]

Boscalid Fish 28-d NOEC 0.34 [6]

Daphnia magna 21-d NOEC 0.98 [6]

Myclobutanil Fish 28-d NOEC 0.31 [7]

Daphnia magna 21-d NOEC 0.91 [7]

Trifloxystrobin Fish 28-d NOEC 0.002 [8]

Daphnia magna 21-d NOEC 0.003 [8]

Fluxapyroxad Fish 28-d NOEC 0.19 [9]

Daphnia magna 21-d NOEC 1.2 [9]

Table 3: Acute Toxicity to Honeybees (Apis mellifera)
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Fungicide Route of Endpoint Value (i glbee Reference
Exposure )
Pyriofenone Contact 48-h LD50 >100 [41[10]
Oral 48-h LD50 >100 [4][10]
Azoxystrobin Contact 48-h LD50 >200 [11]
Oral 48-h LD50 >200 [11]
Boscalid Contact 48-h LD50 >100 [6]
Oral 48-h LD50 >166 [6]
Myclobutanil Contact 48-h LD50 23.3 [7]
Oral 48-h LD50 9.4 [7]
Trifloxystrobin Contact 48-h LD50 >200 [8]
Oral 48-h LD50 >100 [8]
Fluxapyroxad Contact 48-h LD50 >100 [9]
Oral 48-h LD50 >100 [9]
Table 4: Toxicity to Earthworms (Eisenia fetida)
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Fungicide Endpoint Value (mgl/kg soil) Reference
Pyriofenone 14-d LC50 >1000 [12]
56-d NOEC

_ 32 [12]
(reproduction)
Azoxystrobin 14-d LC50 >1000 [5]
56-d NOEC

) 240 [5]
(reproduction)
Boscalid 14-d LC50 >500 [6]
56-d NOEC

_ 22.5 [6]
(reproduction)
Myclobutanil 14-d LC50 >1000 [7]
56-d NOEC

: 10 [7]
(reproduction)
Trifloxystrobin 14-d LC50 >1000 [8]
56-d NOEC

_ 100 [8]
(reproduction)
Fluxapyroxad 14-d LC50 >500 [9]
56-d NOEC

) 3.1 [9]
(reproduction)

Experimental Protocols

The toxicity data presented in this guide are based on standardized test protocols, primarily
those developed by the Organisation for Economic Co-operation and Development (OECD)
and the United States Environmental Protection Agency (US EPA) Office of Chemical Safety
and Pollution Prevention (OCSPP). These guidelines ensure the reliability and comparability of
ecotoxicological data.

Aquatic Toxicity Testing:
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o Acute Fish Toxicity (OECD 203 / OCSPP 850.1075): This test determines the median lethal
concentration (LC50) of a substance to fish, typically rainbow trout, over a 96-hour exposure
period.[9][13] Fish are exposed to a range of concentrations of the test substance in a static
or semi-static system.[7] Mortality is recorded at 24, 48, 72, and 96 hours.

o Acute Daphnia Toxicity (OECD 202 / OCSPP 850.1010): This test evaluates the acute
immobilization of Daphnia magna after 48 hours of exposure to the test substance.[8][14]
The endpoint is the median effective concentration (EC50) that causes immobilization in 50%
of the daphnids.[8]

e Chronic Fish and Daphnia Toxicity (OECD 210 & 211/ OCSPP 850.1400 & 850.1300):
These longer-term tests assess the effects of the test substance on survival, growth, and
reproduction over a significant portion of the organism's life cycle. The No-Observed-Effect
Concentration (NOEC) is a key endpoint.

Terrestrial Toxicity Testing:

o Honeybee Acute Contact and Oral Toxicity (OECD 214 & 213 / OCSPP 850.3020): These
tests determine the median lethal dose (LD50) of a substance to adult honeybees.[5][15] For
the contact test, the substance is applied directly to the thorax of the bees.[15] In the oral
test, bees are fed a sucrose solution containing the test substance.[5][15] Mortality is
observed over 48 to 96 hours.

» Earthworm Acute Toxicity (OECD 207 / OCSPP 850.3100): This test determines the LC50 of
a substance to earthworms in artificial soil over a 14-day period.[11][16] Mortality and
sublethal effects like weight change are assessed.

o Earthworm Reproduction Test (OECD 222 / OCSPP 850.3100): This chronic test evaluates
the effects of a substance on the reproductive output (cocoon production and juvenile
emergence) of earthworms over a period of 56 days to determine the NOEC.

Soil Microorganism Toxicity Testing:

o Soil Respiration (OECD 217): This test measures the effect of a substance on the carbon
dioxide production of soil microorganisms, indicating an impact on overall microbial activity.
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» Nitrogen Transformation (OECD 216): This test assesses the effect of a substance on the
rate of nitrification, a crucial process for soil fertility driven by specific microbial populations.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of toxicity and the experimental processes, the following diagrams
have been generated using Graphviz (DOT language).
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Caption: Signaling pathway for Pyriofenone's fungicidal action.
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Caption: Signaling pathways for alternative fungicide classes.
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@xperimental Workflow: Acute Aquatic Toxicity Testing
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Caption: Workflow for acute aquatic toxicity experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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